3-(3-methylphenyl)propan-1-amine hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a preparation method of N-methyl-3,3-diphenylpropylamine, which involves Friedel-Crafts alkylation, catalytic hydrogenation, and methylation, has been described .Molecular Structure Analysis
The molecular structure of “3-(3-methylphenyl)propan-1-amine hydrochloride” is not explicitly mentioned in the available resources .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly mentioned in the available resources .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-methylphenyl)propan-1-amine hydrochloride involves the reaction of 3-methylacetophenone with nitroethane to form 1-(3-methylphenyl)-2-nitropropene, which is then reduced to 3-(3-methylphenyl)propan-1-amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-methylacetophenone", "nitroethane", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 3-methylacetophenone and nitroethane in the presence of a base such as potassium hydroxide to form 1-(3-methylphenyl)-2-nitropropene.", "Step 2: Reduction of 1-(3-methylphenyl)-2-nitropropene using sodium borohydride to form 3-(3-methylphenyl)propan-1-amine.", "Step 3: Formation of the hydrochloride salt by reacting 3-(3-methylphenyl)propan-1-amine with hydrochloric acid." ] } | |
CAS RN |
104798-09-6 |
Molecular Formula |
C10H16ClN |
Molecular Weight |
185.7 |
Purity |
95 |
Origin of Product |
United States |
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